Cas no 2567497-34-9 (3-phenyl-3-1-(prop-2-enoyl)piperidin-4-ylpropanoic acid)

• Product Name: 3-phenyl-3-1-(prop-2-enoyl)piperidin-4-ylpropanoic acid
• CAS No: 2567497-34-9
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• MDL: MFCD32879026
• CID: 5464701
• PubChem ID: 155822724
• Update Time: 2025-05-23

3-phenyl-3-1-(prop-2-enoyl)piperidin-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-3-(1-prop-2-enoylpiperidin-4-yl)propanoic acid
• Z3568774431
• 3-phenyl-3-[1-(prop-2-enoyl)piperidin-4-yl]propanoic acid
• 3-phenyl-3-1-(prop-2-enoyl)piperidin-4-ylpropanoic acid

• MDL： MFCD32879026
• Inchi： 1S/C17H21NO3/c1-2-16(19)18-10-8-14(9-11-18)15(12-17(20)21)13-6-4-3-5-7-13/h2-7,14-15H,1,8-12H2,(H,20,21)
• InChI Key： SHCNUMBZZWAXIV-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(CC1)C(C1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 287.15214353 g/mol
• Monoisotopic Mass: 287.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6
• Molecular Weight: 287.35

Additional information on 3-phenyl-3-1-(prop-2-enoyl)piperidin-4-ylpropanoic acid

3-Phenyl-3-(1-(Prop-2-Eneyl)piperidin-4-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2567497-34-9, known as 3-phenyl-3-(1-(prop-2-enoyl)piperidin-4-yl)propanoic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is widely used in drug design and synthesis. The presence of the phenyl group and the propenoyl substituent introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential anti-inflammatory, analgesic, or anticancer properties. The propenoyl group attached to the piperidine ring is known to enhance the molecule's stability and bioavailability, while the phenyl group contributes to its hydrophobicity and ability to interact with biological targets. These features make 3-phenyl-3-(1-(prop-2-enoyl)piperidin-4-yl)propanoic acid a promising candidate for further investigation in drug discovery programs.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Emerging research suggests that piperidine-based compounds can interact with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The propanoic acid moiety in this molecule may play a role in enhancing its affinity for these receptors, potentially leading to novel treatments for conditions such as chronic pain or neurodegenerative diseases.

In terms of synthesis, 3-phenyl-3-(1-(prop-2-enoyl)piperidin-4-yl)propanoic acid can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. Researchers are also exploring green chemistry approaches to minimize environmental impact during the synthesis process.

The structural versatility of this compound has led to its exploration in various fields beyond pharmacology. For instance, its ability to form stable complexes with metal ions has made it a candidate for use in catalysis and materials science. Additionally, the phenyl group and propenoyl substituent provide opportunities for further functionalization, enabling the creation of derivatives with enhanced properties tailored for specific applications.

Looking ahead, ongoing studies aim to elucidate the exact mechanism of action of 3-phenyl-3-(1-(prop-2-enoyl)piperidin-4-yllpropanoic acid at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to understand how this compound interacts with biological systems. These insights could pave the way for its use in developing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, 3-phenvl - (1 - (prop - 2 - enoyl) piperidin - 4 - yl) propanoic acid, with CAS No. 2567497 - 34 - 9, represents a fascinating example of how structural modifications can lead to molecules with diverse functional properties. Its potential applications span across medicinal chemistry, materials science, and catalysis, making it a subject of continued research interest. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.